Cas no 1540692-21-4 (2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine)

• Product Name: 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine
• CAS No: 1540692-21-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6408981
• PubChem ID: 82604203
• Update Time: 2025-05-19

2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine
• 1540692-21-4
• EN300-1760990

• Inchi： 1S/C12H17NO/c1-8(7-13)10-3-4-12-11(6-10)5-9(2)14-12/h3-4,6,8-9H,5,7,13H2,1-2H3
• InChI Key： KMMNQXKQVSRKCF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1C)C(C)CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine

Introduction to 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine and Its Significance in Modern Chemical Biology

2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine (CAS No. 1540692-21-4) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule, characterized by a fused benzofuran ring system linked to an amine-substituted propanol backbone, represents a promising scaffold for the development of novel therapeutic agents. The presence of the methyl group and the dihydro configuration in the benzofuran moiety contributes to its distinct chemical properties, making it an intriguing candidate for further investigation.

The compound's structure is reminiscent of many bioactive molecules that have been explored in drug discovery pipelines. The benzofuran core is a well-known pharmacophore found in various natural products and synthetic drugs, often contributing to their binding affinity and selectivity towards biological targets. In particular, derivatives of benzofuran have been implicated in a wide range of biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. The specific substitution pattern in 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine may modulate its interaction with biological targets, offering a tunable platform for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify pockets of high binding affinity on target proteins, guiding the design of more effective derivatives. The amine-substituted propanol backbone in 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine provides a versatile scaffold for further functionalization, allowing chemists to explore diverse chemical space.

In the context of drug discovery, the synthesis of this compound represents a significant step forward in the development of novel therapeutics. The ability to access and modify such scaffolds efficiently is crucial for high-throughput screening campaigns and for the rapid identification of lead compounds. The CAS No. 1540692-21-4 serves as a unique identifier for this molecule, facilitating its study and integration into larger research efforts.

One of the most exciting aspects of 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine is its potential application in addressing unmet medical needs. Researchers are increasingly interested in exploring molecules that can modulate complex biological pathways without causing significant side effects. The unique structural features of this compound may enable it to interact with biological targets in ways that conventional drugs do not, offering new opportunities for therapeutic intervention.

The synthesis and characterization of this compound have also highlighted the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, researchers can more effectively translate laboratory discoveries into clinical applications. The study of 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine exemplifies this collaborative approach, demonstrating how structural innovation can drive progress in drug discovery.

Looking ahead, the continued exploration of this compound and its derivatives is likely to yield valuable insights into disease mechanisms and novel therapeutic strategies. As our understanding of biological systems grows more sophisticated, compounds like 2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-1-amine will play an increasingly important role in shaping the future of medicine. The potential applications span across multiple therapeutic areas, including oncology, neurology, and immunology, making it a compound worthy of sustained research effort.

The development of new synthetic methodologies for this class of compounds will also be critical for future research endeavors. Efficient synthetic routes will enable researchers to access more complex derivatives and conduct larger-scale studies more cost-effectively. Advances in synthetic chemistry are therefore essential for realizing the full potential of molecules like CAS No. 1540692-21-4.

In conclusion, 2-(2-methyl - 23 - dihydro - 11 - benzofuran - 55 - yl ) propa n - 11 - am ine represents a significant advancement in chemical biology with its unique structural features and potential biological activities . Its study not only contributes to our understanding of disease mechanisms but also opens new avenues for therapeutic development . As research progresses , it is anticipated that this compound will continue to be a valuable tool for scientists working at the intersection of chemistry and biology .